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Compound of Interest

Compound Name: tert-Butyl ethyl ether

Cat. No.: B166775

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical information for the handling and disposal
of tert-Butyl ethyl ether (ETBE), a common solvent in research and development. Adherence

to these guidelines is critical for ensuring the safety of laboratory personnel and minimizing
environmental impact.

tert-Butyl ethyl ether is a highly flammable liquid and vapor that can cause skin and eye
irritation.[1][2] It may also cause drowsiness or dizziness.[2][3] Therefore, strict adherence to

proper personal protective equipment (PPE) protocols, handling procedures, and disposal
methods is imperative.

Essential Safety and Handling Information

Proper selection and use of PPE are the first line of defense against exposure. The following
table summarizes the required PPE for handling tert-Butyl ethyl ether.
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PPE Category

Specification

Rationale

Hand Protection

Impervious gloves (e.g., Nitrile
rubber) are recommended.
Always inspect gloves for
degradation or punctures
before use and change them
immediately upon

contamination.[1][4][5]

To protect against skin irritation

and absorption.[1][2]

Eye and Face Protection

Chemical safety goggles are
required.[1] A face shield
should be worn in situations

with a higher risk of splashing.
[1](6]

To protect eyes from splashes
and vapors that can cause

serious irritation.[2][6]

Skin and Body Protection

A flame-retardant lab coat or
100% cotton lab coat should
be worn.[4][5] Impervious
protective clothing and boots
may be necessary depending

on the scale of work.[1]

To protect the skin from

accidental contact.[1]

Respiratory Protection

All work should be conducted
in a well-ventilated area,
preferably within a certified
chemical fume hood.[1][6] If
ventilation is inadequate, a
NIOSH-approved respirator
with an appropriate cartridge
should be used.[4][7]

To prevent inhalation of
vapors, which can cause
respiratory irritation and central

nervous system effects.[2][6]

Quantitative Data Summary
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Property Value Source
Flash Point -19 °C (-2.2 °F) - closed cup [6]
Boiling Point 72 -73°C (162 - 163 °F) [4][6]
S Lower: 1.23% (V) Upper: 7.7%
Flammability Limits [6]
V)
CAS Number 637-92-3 [2]

Operational Plan: Step-by-Step Handling Procedure

e Preparation: Before handling, ensure that a safety shower and eye wash station are readily
accessible.[1] All personnel must be trained on the specific hazards and handling
requirements of tert-Butyl ethyl ether.

o Personal Protective Equipment: Don all required PPE as outlined in the table above before
entering the designated work area.

e Handling the Chemical:

o Conduct all manipulations of tert-Butyl ethyl ether inside a certified chemical fume hood
to ensure adequate ventilation.[1][6]

o Use spark-proof tools and explosion-proof equipment.[1][7]
o Keep containers tightly closed when not in use to minimize vapor release.[1][2][6]
o Ground and bond containers and receiving equipment to prevent static discharge.[3][6][8]
o Avoid contact with skin, eyes, and clothing.[1]
o Storage:

o Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and
other ignition sources.[1][2][7]

o Store in a tightly closed container.[1][2][6]
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o Store away from incompatible materials, such as oxidizing agents.[1]
o The storage area should be locked up.[1][2][6]

o Be aware that tert-Butyl ethyl ether may form explosive peroxides upon prolonged
storage.[3][7]

Disposal Plan: Managing Chemical Waste

All waste generated from the use of tert-Butyl ethyl ether must be treated as hazardous

waste.
e Chemical Waste:

o Collect all residual chemical and contaminated materials (e.g., absorbent pads from a
spill) in a clearly labeled, sealed, and compatible waste container.[6]

o Do not mix with other waste streams.[6]
e Contaminated PPE:

o Used gloves, disposable lab coats, and other contaminated PPE should be collected in a
designated hazardous waste container.[5]

» Final Disposal:

o Dispose of all waste in accordance with local, state, and federal regulations through a
licensed waste disposal company.[1][2][6]

Emergency Response Plan
Spills:

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2][9]
o Ventilate: Ensure the area is well-ventilated.[1][9]

» Control Ignition Sources: Remove all sources of ignition from the area.[7][9]
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o Containment: For small spills, use a non-combustible absorbent material like sand, earth, or
vermiculite to contain the spill.[2][6] Place the absorbed material into a suitable container for
disposal.[2][7]

o Personal Protection: Responders must wear appropriate PPE, including respiratory
protection.[1]

Personnel Exposure:

Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical attention.

[1][2]

o Skin Contact: Immediately remove all contaminated clothing.[1][2] Wash the affected area
gently with plenty of soap and water.[1] If skin irritation occurs, get medical advice.[1][2]

o Eye Contact: Rinse cautiously with water for several minutes.[1][2] If contact lenses are
present, remove them if it is easy to do so and continue rinsing.[1][2] If eye irritation persists,
seek medical attention.[1][2]

 Ingestion: If swallowed, rinse the mouth.[1] Do NOT induce vomiting.[3][6] Call a poison
center or doctor if you feel unwell.[1]

Workflow for Safe Handling of tert-Butyl Ethyl Ether
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Workflow for Safe Handling of tert-Butyl Ethyl Ether
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Caption: A logical workflow for the safe handling and disposal of tert-Butyl ethyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling tert-Butyl Ethyl Ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166775#personal-protective-equipment-for-handling-
tert-butyl-ethyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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